2-cyclohexyl-7-(3-fluorophenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 4-cyclohexyl-11-(3-fluorophenyl)-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C20H18FN5O/c21-14-7-4-8-15(11-14)25-10-9-17-16(19(25)27)12-22-20-23-18(24-26(17)20)13-5-2-1-3-6-13/h4,7-13H,1-3,5-6H2
• InChI Key: MMUISPNKHJNTPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NN3C4=C(C=NC3=N2)C(=O)N(C=C4)C5=CC(=CC=C5)F
• Molecular Formula: C20H18FN5O
• Molecular Weight: 363.4 g/mol

Description

The compound “2-cyclohexyl-7-(3-fluorophenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one” belongs to a class of compounds known as pyrazolo[3,4-d]pyrimidines. These compounds are often used in medicinal chemistry due to their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The pyrazolo[3,4-d]pyrimidine core is a bicyclic structure that includes a pyrazole ring fused with a pyrimidine ring.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Some pyrazolo[3,4-d]pyrimidines are known to inhibit certain enzymes, such as cyclin-dependent kinases, which are involved in cell cycle regulation.

Future Directions

The future directions for research on this compound could include further exploration of its potential biological activities and the development of more potent derivatives.